Cas no 7621-89-8 (3-(3-methoxyphenyl)prop-2-ynoic acid)

• Product Name: 3-(3-methoxyphenyl)prop-2-ynoic acid
• CAS No: 7621-89-8
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD14707286
• CID: 982450
• PubChem ID: 348718
• Update Time: 2025-10-30

3-(3-methoxyphenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)prop-2-ynoic acid
• (3-methoxy-phenyl)-propiolic acid
• (3-Methoxy-phenyl)-propiolsaeure
• 3-(3-methoxyphenyl)propiolic acid
• AC1L8A2S
• NSC408179
• SureCN7884371
• 7621-89-8
• AS-62857
• CS-0122140
• DS-013820
• DTXSID40325007
• AKOS012949867
• NSC-408179
• EN300-743610
• SCHEMBL7884371
• 3-(3-methoxyphenyl)prop-2-ynoicacid
• D86459
• MFCD14707286

• MDL： MFCD14707286
• Inchi： InChI=1S/C10H8O3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-4,7H,1H3,(H,11,12)
• InChI Key： DUFBXNPPDCQFCD-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)C#CC(=O)O

Computed Properties

• Exact Mass: 176.04734
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 144.3°C
• Refractive Index: 1.582
• PSA: 46.53
• LogP: 1.13130

Additional information on 3-(3-methoxyphenyl)prop-2-ynoic acid

Recent Advances in the Study of 3-(3-Methoxyphenyl)prop-2-ynoic Acid (CAS: 7621-89-8) in Chemical Biology and Pharmaceutical Research

3-(3-Methoxyphenyl)prop-2-ynoic acid (CAS: 7621-89-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its alkyne and carboxylic acid functional groups, has been explored for its role as a building block in medicinal chemistry and as a modulator of biological pathways. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 3-(3-methoxyphenyl)prop-2-ynoic acid is its use as a precursor in the synthesis of more complex molecules. The alkyne moiety in the compound allows for click chemistry reactions, which are widely used in drug discovery and bioconjugation. Recent publications have highlighted its utility in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders. The compound's ability to undergo selective modifications makes it a versatile tool in medicinal chemistry.

In addition to its synthetic applications, 3-(3-methoxyphenyl)prop-2-ynoic acid has been investigated for its direct biological effects. Studies have shown that it can interact with cellular targets, such as inflammatory mediators and oxidative stress pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit anti-inflammatory properties by inhibiting the NF-κB pathway, suggesting potential applications in treating chronic inflammatory diseases. These findings underscore the compound's relevance in drug development.

Another promising direction for research involving 3-(3-methoxyphenyl)prop-2-ynoic acid is its role in prodrug design. Prodrugs are inactive compounds that are metabolized into active drugs in the body, and the structural features of this molecule make it suitable for such applications. Recent work has explored its use in enhancing the bioavailability of poorly soluble drugs, particularly in oncology. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this compound with a chemotherapeutic agent, resulting in improved tumor targeting and reduced side effects in preclinical models.

Despite these advancements, challenges remain in the widespread adoption of 3-(3-methoxyphenyl)prop-2-ynoic acid in pharmaceutical applications. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and the growing body of evidence supporting its utility suggest that it will continue to be a focus of investigation in the coming years. Researchers are encouraged to explore its potential in combination therapies and targeted drug delivery systems to further unlock its therapeutic value.

In conclusion, 3-(3-methoxyphenyl)prop-2-ynoic acid (CAS: 7621-89-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications range from synthetic chemistry to direct biological modulation, with recent studies highlighting its potential in drug discovery and development. As the field advances, further exploration of its mechanisms and optimization of its properties will be essential to translate these findings into clinical applications. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.